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Compound of Interest

Compound Name: Desmetryn

Cat. No.: B1670303 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Desmetryn is a pre- and post-emergence herbicide belonging to the triazine class, used to

control annual broad-leaved weeds and grasses in various crops. Monitoring its residues in

environmental and agricultural samples is crucial to ensure food safety and environmental

protection. Gas chromatography coupled with mass spectrometry (GC-MS) is a powerful and

widely used analytical technique for the sensitive and selective quantification of pesticide

residues like Desmetryn. This application note provides a detailed protocol for the

quantification of Desmetryn in various matrices using GC-MS, including sample preparation,

instrument parameters, and expected performance characteristics.

Principle of the Method
The method involves the extraction of Desmetryn from the sample matrix using the

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method. The extract is then

analyzed by GC-MS. The gas chromatograph separates Desmetryn from other components in

the sample extract based on its volatility and interaction with the GC column. The mass

spectrometer then detects and quantifies Desmetryn based on its unique mass spectrum,

providing high selectivity and sensitivity.
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Experimental Protocols
Sample Preparation (QuEChERS Method)
This protocol is a general guideline and may need to be optimized for specific matrices.

Materials:

Homogenized sample (e.g., soil, water, crop material)

Acetonitrile (ACN), pesticide residue grade

Magnesium sulfate (anhydrous)

Sodium chloride (NaCl)

Disodium citrate sesquihydrate

Trisodium citrate dihydrate

Primary secondary amine (PSA) sorbent

C18 sorbent

50 mL and 15 mL polypropylene centrifuge tubes

Vortex mixer

Centrifuge

Procedure:

Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube. For water samples, 10

mL can be used directly.

Add 10 mL of acetonitrile to the tube.

Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate

dihydrate, and 0.5 g disodium citrate sesquihydrate).
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Immediately cap and shake the tube vigorously for 1 minute.

Centrifuge at ≥ 3000 x g for 5 minutes.

Transfer the upper acetonitrile layer to a 15 mL dSPE (dispersive solid-phase extraction)

tube containing 150 mg PSA, 900 mg MgSO₄, and 150 mg C18.

Vortex for 30 seconds.

Centrifuge at ≥ 3000 x g for 5 minutes.

The supernatant is ready for GC-MS analysis. Transfer an aliquot to a 2 mL autosampler vial.

GC-MS Instrumentation and Parameters
The following parameters are a starting point and may require optimization for your specific

instrument.
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Parameter Setting

Gas Chromatograph Agilent 7890B GC or equivalent

Mass Spectrometer Agilent 5977B MSD or equivalent

Column
HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film

thickness) or equivalent

Injection Volume 1 µL

Injector Temperature 250 °C

Injection Mode Splitless

Carrier Gas Helium at a constant flow of 1.2 mL/min

Oven Program

Initial 70°C for 2 min, ramp at 25°C/min to

150°C, then ramp at 10°C/min to 280°C, hold for

5 min

Transfer Line Temp. 280 °C

Ion Source Temp. 230 °C

Ionization Mode Electron Ionization (EI) at 70 eV

Acquisition Mode Selective Ion Monitoring (SIM)

Quantifier Ion (m/z) 213

Qualifier Ions (m/z) 198, 151

Reference RT Approximately 19.50 min[1]

Data Presentation: Quantitative Performance
The following table summarizes the expected performance characteristics for the GC-MS

analysis of Desmetryn. These values are typical for multi-residue pesticide analysis and

should be verified through in-house method validation.
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Parameter Expected Value

Linearity (R²) > 0.99

Limit of Detection (LOD) 1 - 5 µg/kg

Limit of Quantification (LOQ) 5 - 15 µg/kg

Recovery (%) 70 - 120

Precision (%RSD) < 20

Mandatory Visualizations
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Caption: Experimental workflow for Desmetryn quantification by GC-MS.
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Caption: Logical relationship of the GC-MS technique for Desmetryn analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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